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An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Velpatasvir-d3 is the deuterated analogue of Velpatasvir, a potent direct-acting antiviral agent
used in the treatment of chronic Hepatitis C virus (HCV) infection. This technical guide provides
a comprehensive overview of Velpatasvir-d3, including its fundamental properties, an
exemplary experimental protocol for its use in quantitative analysis, and a visualization of the
parent compound's mechanism of action.

Core Compound Data

The fundamental physicochemical properties of Velpatasvir-d3 are summarized in the table
below, providing essential information for its identification and use in a laboratory setting.

Property Value
CAS Number 2172676-06-9
Molecular Weight 886.04 g/mol

Mechanism of Action: Inhibition of HCV NS5A
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Velpatasvir, the non-deuterated parent compound, functions by targeting and inhibiting the
Hepatitis C virus non-structural protein 5A (NS5A).[1][2][3] NS5A is a critical phosphoprotein
involved in multiple stages of the HCV lifecycle, including viral RNA replication and the
assembly of new virus particles.[4][5] By binding to NS5A, Velpatasvir disrupts its normal
function, thereby preventing the virus from replicating and assembling, which ultimately halts
the progression of the infection.[4][6] The multifaceted disruption of the viral lifecycle
contributes to the high efficacy of NS5A inhibitors.[4]

The following diagram illustrates the inhibitory action of Velpatasvir on the HCV replication
complex.

HCV Replication & Assembly

HCV RNA Replication Replication Complex Formation Assembly Virion Assembly New HCV Virions

Velpatasvir

NS5A Protein

Click to download full resolution via product page
Velpatasvir's inhibition of the HCV NS5A protein.

Experimental Protocol: Quantification of Velpatasvir
in Human Plasma using LC-MS/MS
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Deuterated standards such as Velpatasvir-d3 are crucial for accurate quantification of the
parent drug in biological matrices, serving as an internal standard to correct for variations
during sample preparation and analysis. The following is a representative protocol for the
quantification of Velpatasvir in human plasma using liquid chromatography-tandem mass
spectrometry (LC-MS/MS), adapted from established methods.[7][8][9]

1. Objective: To determine the concentration of Velpatasvir in human plasma samples using
Velpatasvir-d3 as an internal standard (IS).

2. Materials and Reagents:

o Velpatasvir analytical standard

o Velpatasvir-d3 (Internal Standard)

e Human plasma (K2 EDTA)

o Acetonitrile (HPLC grade)

e Formic acid (LC-MS grade)

o Water (LC-MS grade)

e Methanol (HPLC grade)

3. Instrumentation:

o High-Performance Liquid Chromatography (HPLC) system

o Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source
e Analytical column (e.g., Zorbax C18 Stable Bond, 4.6 x 50 mm)[7]
4. Sample Preparation (Liquid-Liquid Extraction):[7]

o Spike 200 pL of human plasma with Velpatasvir-d3 solution.

e Add 1 mL of ethyl acetate and vortex for 10 minutes.
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Centrifuge at 4000 rpm for 5 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of
nitrogen.

Reconstitute the residue in 200 pL of the mobile phase.
. LC-MS/MS Conditions:

Mobile Phase: Acetonitrile and 0.1% formic acid in water (50:50, v/v).[7][8]

Flow Rate: 0.6 mL/min.

Injection Volume: 10 pL.

lonization Mode: Positive Electrospray lonization (ESI+).[10]

Detection Mode: Multiple Reaction Monitoring (MRM).

o Monitor the precursor to product ion transitions for both Velpatasvir and Velpatasvir-d3.
. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of Velpatasvir to Velpatasvir-d3
against the concentration of Velpatasvir standards.

Determine the concentration of Velpatasvir in the plasma samples by interpolating their peak
area ratios from the calibration curve.

The workflow for this experimental protocol is visualized in the diagram below.
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Workflow for the quantification of Velpatasuvir.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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